1-Bromo-3,3-dimethyl-4-phenylbutan-2-one

• CAS No.: 88356-10-9
• Molecular Formula: C12H15BrO
• Molecular Weight: 255.15 g/mol
• IUPAC Name: 1-bromo-3,3-dimethyl-4-phenylbutan-2-one
• InChI: InChI=1S/C12H15BrO/c1-12(2,11(14)9-13)8-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
• InChI Key: RNJZTMLENHJGCB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CC=CC=C1)C(=O)CBr

Description

1-Bromo-3,3-dimethyl-4-phenylbutan-2-one is a useful research compound. Its molecular formula is C12H15BrO and its molecular weight is 255.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

100 g (0.57 mol) of 3,3-dimethyl-4-phenylbutan-2-one (Example 5) are dissolved in 0.8 liter of chloroform, and 29 ml (91.9 g; 1.14 mols) of bromine are added slowly at room temperature. The mixture is stirred for a further hour at room temperature and is concentrated. 145.5 g (quantitative) of 1-bromo-3,3-dimethyl-4-phenylbutan-2-one are obtained, and this directly reacted further, without isolation. ##STR24##